Cas no 2229597-89-9 (3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}-3-methoxyazetidine)

• Product Name: 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}-3-methoxyazetidine
• CAS No: 2229597-89-9
• MF: C₁₂H₁₃F₄NO
• MW: 263.231337308884
• CID: 5899656
• PubChem ID: 165868448
• Update Time: 2025-05-24

3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}-3-methoxyazetidine
• EN300-1942488
• 2229597-89-9
• 3-{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}-3-methoxyazetidine

• Inchi： 1S/C12H13F4NO/c1-18-11(6-17-7-11)5-8-2-3-9(4-10(8)13)12(14,15)16/h2-4,17H,5-7H2,1H3
• InChI Key： GAVZYNJEPNQUAC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CC1(CNC1)OC

Computed Properties

• Exact Mass: 263.09332669g/mol
• Monoisotopic Mass: 263.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}-3-methoxyazetidine

Comprehensive Overview of 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}-3-methoxyazetidine (CAS No. 2229597-89-9)

The compound 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}-3-methoxyazetidine (CAS No. 2229597-89-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluorinated phenylmethyl group and a methoxyazetidine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and personalized therapeutics, where 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}-3-methoxyazetidine could play a pivotal role. Its trifluoromethyl group is a key structural element often associated with improved pharmacokinetic properties, making it a hotspot for medicinal chemistry optimizations.

The synthesis of CAS No. 2229597-89-9 involves sophisticated organic synthesis techniques, including cross-coupling reactions and selective fluorination. These methods are critical for achieving high purity and yield, which are essential for industrial-scale production. Given the rising interest in sustainable chemistry, researchers are also exploring greener synthetic routes to minimize environmental impact.

Another area of interest is the compound's potential application in agrochemicals. Fluorinated compounds are widely used in crop protection due to their ability to resist degradation and enhance efficacy. The 3-methoxyazetidine moiety in this compound could contribute to novel modes of action, addressing the pressing need for pest resistance management in agriculture.

From a market perspective, the global demand for high-value intermediates like 3-{2-fluoro-4-(trifluoromethyl)phenylmethyl}-3-methoxyazetidine is expected to grow, driven by advancements in drug discovery and agrochemical innovation. Companies specializing in custom synthesis and contract research are increasingly focusing on such compounds to meet the needs of pharmaceutical and agricultural clients.

In conclusion, CAS No. 2229597-89-9 represents a versatile and valuable chemical with broad potential across multiple industries. Its unique structural attributes and alignment with current research trends make it a compound worth watching in the coming years. As the scientific community continues to explore its applications, we can expect further breakthroughs in therapeutic development and sustainable agriculture.